N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide

• IUPAC Name: 5-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C13H14N2O2S/c1-8-2-3-10-9(6-8)7-11(18-10)13(16)14-12-4-5-17-15-12/h4-5,7-8H,2-3,6H2,1H3,(H,14,15,16)
• InChI Key: CIWHRBZJGSMESR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C=C(S2)C(=O)NC3=NOC=C3
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol

Description

N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide, also known as IBT, is a small molecule compound that has been studied for its potential therapeutic applications. IBT has been synthesized through various methods and has been evaluated for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways. N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival, and the NF-κB signaling pathway, which is involved in inflammation. Additionally, N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide has been shown to inhibit the activity of enzymes involved in DNA replication and repair, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects:
N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and survival, the induction of apoptosis, and the inhibition of inflammation. N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide has also been shown to have anti-oxidant properties, which may contribute to its anti-cancer and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide has several advantages for lab experiments, including its low molecular weight, which allows for easy synthesis and purification, and its ability to inhibit multiple signaling pathways, which may make it a more effective therapeutic agent. However, N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide also has limitations, including its low solubility in aqueous solutions, which may limit its bioavailability, and its potential toxicity, which requires further evaluation.

Future Directions

There are several future directions for N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide research, including the evaluation of its potential as a therapeutic agent for various types of cancer, inflammatory diseases, and infections. Additionally, further studies are needed to fully understand the mechanism of action of N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide and to identify potential targets for its therapeutic applications. Future research may also focus on the development of more effective synthesis methods and the evaluation of N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide analogs with improved properties.

Scientific Research Applications

N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide has been evaluated for its potential therapeutic applications, including its anti-cancer, anti-inflammatory, and anti-microbial properties. N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been evaluated as a potential treatment for various types of cancer, including breast cancer, lung cancer, and prostate cancer. N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide has also been shown to have anti-inflammatory properties, and has been evaluated as a potential treatment for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, N-3-isoxazolyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide has been shown to have anti-microbial properties, and has been evaluated as a potential treatment for bacterial and fungal infections.